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Compound of Interest

I-Serine isopropyl ester
Compound Name:
hydrochloride

cat. No.: B8072208

Application Note

This document provides a detailed protocol for the preparation of a stock solution of L-Serine
Isopropyl Ester Hydrochloride. This compound is a derivative of the amino acid L-serine and
is utilized by researchers, scientists, and drug development professionals in a variety of
experimental contexts. Accurate preparation of stock solutions is critical for ensuring the
reproducibility and reliability of experimental results. This guide outlines the necessary
materials, a step-by-step protocol, and storage conditions to maintain the stability of the
prepared solution.

Compound Information

Parameter Value Reference
CAS Number 37592-53-3 [1][2]
Molecular Formula CeH14CINOs [1][2]
Molecular Weight 183.63 g/mol [1112]
Appearance White to off-white solid [2]

Solubility Data
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The solubility of L-Serine Isopropyl Ester Hydrochloride in various common laboratory
solvents is summarized below. This data is essential for selecting the appropriate solvent for
your stock solution.

Molar Concentration (at

Solvent Solubility .
saturation)
Water =100 mg/mL 544.57 mM
Soluble (specific concentration
DMSO .
not provided)
Soluble (specific concentration
Ethanol

not provided)

Note: ">" indicates that the substance is soluble at this concentration, but the saturation point
was not determined. For most applications, a stock solution in water is recommended due to its
high solubility.[2]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution

This protocol describes the preparation of a 10 mL of a 100 mM stock solution of L-Serine
Isopropyl Ester Hydrochloride in water.

Materials:

e L-Serine Isopropyl Ester Hydrochloride (purity >97%)[1]
* Nuclease-free water

e 50 mL conical tube

» Vortex mixer

e Analytical balance

e Spatula
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Weighing paper

Micropipettes and sterile filter tips

0.22 um sterile syringe filter

Sterile cryovials for aliquoting
Procedure:

o Calculate the required mass: To prepare 10 mL of a 100 mM solution, the required mass of
L-Serine Isopropyl Ester Hydrochloride is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) =0.1 mol/L x 0.01 L x 183.63 g/mol = 0.18363 g
o Therefore, you will need to weigh out 183.63 mg of the compound.

» Weigh the compound: Using an analytical balance, carefully weigh 183.63 mg of L-Serine
Isopropyl Ester Hydrochloride onto a piece of weighing paper.

e Dissolve the compound: Transfer the weighed compound into a 50 mL conical tube. Add 10
mL of nuclease-free water to the tube.

» Ensure complete dissolution: Tightly cap the conical tube and vortex the solution until the
solid is completely dissolved. The solution should be clear and colorless.

 Sterile filtration: For applications requiring sterile conditions, it is crucial to filter the stock
solution. Draw the solution into a sterile syringe and pass it through a 0.22 um sterile syringe
filter into a new sterile conical tube.[2]

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 100 pyL or 1 mL) in sterile cryovials.[2]

o Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or
at -80°C for long-term storage (up to 6 months).[2] The solid powder form of the compound
should be stored at -20°C for up to 3 years.[2]
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Safety Precautions

¢ Itis recommended to handle L-Serine Isopropyl Ester Hydrochloride in a well-ventilated
area.[3]

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.[4]

¢ In case of contact with eyes or skin, rinse immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.[4]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the L-Serine Isopropyl
Ester Hydrochloride stock solution.
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Caption: Workflow for preparing a stock solution of L-Serine Isopropyl Ester Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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